Cas no 130092-56-7 (L-Phenylalaninamide,L-lysyl-L-asparaginyl-L-a-glutamyl-L-phenylalanyl-L-isoleucyl-L-arginyl-)
130092-56-7 structure
Product Name:L-Phenylalaninamide,L-lysyl-L-asparaginyl-L-a-glutamyl-L-phenylalanyl-L-isoleucyl-L-arginyl-
CAS No:130092-56-7
MF:C45H69N13O10
MW:952.110469579697
CID:140155
PubChem ID:164289
Update Time:2025-04-19
L-Phenylalaninamide,L-lysyl-L-asparaginyl-L-a-glutamyl-L-phenylalanyl-L-isoleucyl-L-arginyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Phenylalaninamide,L-lysyl-L-asparaginyl-L-a-glutamyl-L-phenylalanyl-L-isoleucyl-L-arginyl-
- AF 1
- AF-1
- AF-1, KNEFIRFamide
- LYS-ASN-GLU-PHE-ILE-ARG-PHE- NH2
- af1neuropeptide
- H-LYS-ASN-GLU-PHE-ILE-ARG-PHE-NH2
- KNEFIRFAMIDE
- LYS-ASN-GLU-PHE-ILE-ARG-PHE-NH2
- L-Lysyl-L-asparaginyl-L-alpha-glutamyl-L-phenylalanyl-L-isoleucyl-L-arginyl-L-phenylalaninamide
- AF1 Neuropeptide
- Neuropeptide AF1
- Knefirf-NH2
- Fmrfamidelike peptide AF1
- (6S,9S,12S,15S)-1-amino-6-((S)-1-amino-1-oxo-3-phenylpropan-2-ylcarbamoyl)-15-((S)-4-amino-2-((S)-2,6-diaminohexanamido)-4-oxobutanamido)-12-benzyl-9-sec-butyl-1-imino-8,11,14-trioxo-2,7,10,13-tetraazaoctadecan-18-oic acid
- 130092-56-7
- (4S)-4-[[(2S)-4-amino-2-[[(2S)-2,6-diaminohexanoyl]amino]-4-oxobutanoyl]amino]-5-[[(2S)-1-[[(2S,3S)-1-[[(2S)-1-[[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-5-oxopentanoic acid
- L-Phenylalaninamide, L-lysyl-L-asparaginyl-L-alpha-glutamyl-L-phenylalanyl-L-isoleucyl-L-arginyl-
-
- Inchi: 1S/C45H69N13O10/c1-3-26(2)37(44(68)54-30(18-12-22-52-45(50)51)40(64)55-32(38(49)62)23-27-13-6-4-7-14-27)58-43(67)33(24-28-15-8-5-9-16-28)57-41(65)31(19-20-36(60)61)53-42(66)34(25-35(48)59)56-39(63)29(47)17-10-11-21-46/h4-9,13-16,26,29-34,37H,3,10-12,17-25,46-47H2,1-2H3,(H2,48,59)(H2,49,62)(H,53,66)(H,54,68)(H,55,64)(H,56,63)(H,57,65)(H,58,67)(H,60,61)(H4,50,51,52)/t26-,29-,30-,31-,32-,33-,34-,37-/m0/s1
- InChI Key: QMVYYEUDJVTXIK-XCWQRLKCSA-N
- SMILES: O=C([C@H]([C@@H](C)CC)NC([C@H](CC1C=CC=CC=1)NC([C@H](CCC(=O)O)NC([C@H](CC(N)=O)NC([C@H](CCCCN)N)=O)=O)=O)=O)N[C@H](C(N[C@H](C(N)=O)CC1C=CC=CC=1)=O)CCC/N=C(\N)/N
Computed Properties
- Exact Mass: 951.52900
- Monoisotopic Mass: 951.52903545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 13
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 68
- Rotatable Bond Count: 32
- Complexity: 1700
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.1
- Topological Polar Surface Area: 415Ų
Experimental Properties
- Color/Form: Solid powder
- PSA: 412.02000
- LogP: 3.70930
L-Phenylalaninamide,L-lysyl-L-asparaginyl-L-a-glutamyl-L-phenylalanyl-L-isoleucyl-L-arginyl- Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
L-Phenylalaninamide,L-lysyl-L-asparaginyl-L-a-glutamyl-L-phenylalanyl-L-isoleucyl-L-arginyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AE34229-1mg |
AF 1 |
130092-56-7 | > 95% | 1mg |
$348.00 | 2024-04-20 | |
| A2B Chem LLC | AE34229-5mg |
AF 1 |
130092-56-7 | > 95% | 5mg |
$569.00 | 2024-04-20 | |
| A2B Chem LLC | AE34229-10mg |
AF 1 |
130092-56-7 | > 95% | 10mg |
$752.00 | 2024-04-20 |
L-Phenylalaninamide,L-lysyl-L-asparaginyl-L-a-glutamyl-L-phenylalanyl-L-isoleucyl-L-arginyl- Related Literature
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Jeeun Woo,Gunwoo Kim,Kevanie Quintero,Michael P. Hanrahan,Hector Palencia,Haishi Cao Org. Biomol. Chem. 2014 12 8275
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Joon-Hyung Jin,Junhyup Kim,Taejin Jeon,Su-Kyoung Shin,Jong-Ryeul Sohn,Hana Yi,Byung Yang Lee RSC Adv. 2015 5 15728
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Chunyu Liu,Guochun Yang,Yanling Si,Youjun Liu,Xiumei Pan J. Mater. Chem. C 2017 5 3495
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Cuiping Guo,Yu Chang,Xin Wang,Chengqian Zhang,Piliang Hao,Ke Ding,Zhengqiu Li Chem. Commun. 2019 55 834
-
V. Froidevaux,M. Borne,E. Laborbe,R. Auvergne,A. Gandini,B. Boutevin RSC Adv. 2015 5 37742
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